Cas no 60025-05-0 (1-(4,6-dichloro-pyrimidin-5-yl)ethanol)

• Product Name: 1-(4,6-dichloro-pyrimidin-5-yl)ethanol
• CAS No: 60025-05-0
• MF: C₆H₆Cl₂N₂O
• MW: 193.03100
• MDL: MFCD27926144
• CID: 1617999
• Update Time: 2025-09-18

1-(4,6-dichloro-pyrimidin-5-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinemethanol, 4,6-dichloro-a-methyl-
• 1-(4,6-dichloro-pyrimidin-5-yl)ethanol
• 1-(4,6-dichloropyrimidin-5-yl)ethanol
• 1-(4,6-dichloro-pyrimidin-5-yl)-ethanol
• 4,6-Dichlor-5-(1-hydroxyethyl)-pyrimidin
• 1-(4,6-dichloropyrimidin-5-yl)ethan-1-ol

• MDL： MFCD27926144

Computed Properties

• Exact Mass: 191.98600

Experimental Properties

• PSA: 46.01000
• LogP: 1.83670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 1-(4,6-dichloro-pyrimidin-5-yl)ethanol

5-Pyrimidinemethanol, 4,6-dichloro-α-methyl- (CAS 60025-05-0): A Versatile Building Block in Modern Chemistry

5-Pyrimidinemethanol, 4,6-dichloro-α-methyl- (CAS 60025-05-0) represents a highly valuable heterocyclic compound in pharmaceutical and agrochemical research. This chlorinated pyrimidine derivative serves as a crucial intermediate for synthesizing various biologically active molecules, particularly in the development of antiviral and antimicrobial agents. Its unique molecular structure, featuring both dichloro substitution and a methylated hydroxymethyl group, provides exceptional reactivity for further chemical modifications.

The growing interest in pyrimidine-based compounds stems from their remarkable therapeutic potential, especially in the context of emerging viral infections and antibiotic resistance – two of the most pressing challenges in modern medicine. Researchers frequently search for "4,6-dichloro pyrimidine derivatives" and "modified pyrimidine scaffolds" when developing new drug candidates, making 5-Pyrimidinemethanol, 4,6-dichloro-α-methyl- particularly relevant in current medicinal chemistry projects.

From a synthetic chemistry perspective, this compound offers multiple advantages. The dichloro substitution pattern at positions 4 and 6 allows for selective nucleophilic displacement reactions, while the α-methyl hydroxymethyl group provides an additional handle for structural diversification. These features explain why "CAS 60025-05-0" appears frequently in patent literature for antiviral and anticancer drug development.

Recent advances in heterocyclic chemistry have highlighted the importance of such functionalized pyrimidines in creating kinase inhibitors and other targeted therapies. The compound's stability under various reaction conditions makes it particularly valuable for combinatorial chemistry approaches and high-throughput screening programs. Many researchers specifically look for "5-Pyrimidinemethanol derivatives" when designing novel enzyme inhibitors.

The agrochemical industry has also shown increasing interest in 4,6-dichloropyrimidine compounds for developing next-generation crop protection agents. The structural motifs present in 5-Pyrimidinemethanol, 4,6-dichloro-α-methyl- have demonstrated activity against various plant pathogens, aligning with the growing demand for more sustainable agricultural solutions. Searches for "chlorinated pyrimidine herbicides" and "pyrimidine-based fungicides" often lead to compounds sharing this core structure.

From a commercial availability standpoint, CAS 60025-05-0 maintains steady demand among fine chemical suppliers serving the pharmaceutical and biotechnology sectors. The compound typically appears in catalogs alongside other halogenated pyrimidine building blocks, with purity specifications often exceeding 97% for research applications. Current market trends show particular interest in "high-purity pyrimidine intermediates" for drug discovery programs.

Environmental and safety considerations for handling 5-Pyrimidinemethanol, 4,6-dichloro-α-methyl- follow standard laboratory protocols for halogenated organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended during manipulation. These precautions align with the broader chemical industry's focus on "green chemistry principles" and "sustainable synthetic methods".

The future research potential of this compound appears particularly promising in light of recent developments in fragment-based drug design and click chemistry applications. Its balanced molecular weight and multiple reactive sites make CAS 60025-05-0 an attractive candidate for these innovative approaches. Database searches reveal growing interest in "multifunctional pyrimidine scaffolds" and "versatile heterocyclic intermediates" in medicinal chemistry publications.

Analytical characterization of 5-Pyrimidinemethanol, 4,6-dichloro-α-methyl- typically involves standard techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm the compound's identity and purity, which are critical parameters for researchers investigating "structure-activity relationships" in drug discovery projects. The availability of comprehensive analytical data significantly enhances the compound's utility in pharmaceutical development.

In summary, 5-Pyrimidinemethanol, 4,6-dichloro-α-methyl- (CAS 60025-05-0) occupies an important position in modern synthetic chemistry as a versatile pyrimidine building block. Its applications span from antiviral drug development to agricultural chemistry, reflecting the broad utility of halogenated heterocycles in solving contemporary challenges in health and food security. The compound's unique structural features continue to inspire innovative applications across multiple scientific disciplines.